Cas no 6118-50-9 (methyl 2-nitropropanoate)

• Product Name: methyl 2-nitropropanoate
• CAS No: 6118-50-9
• MF: C₄H₇NO₄
• MW: 133.102681398392
• MDL: MFCD00233099
• CID: 489394
• PubChem ID: 547818
• Update Time: 2025-04-19

methyl 2-nitropropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-nitro-, methyl ester
• methyl 2-nitropropanoate
• Propionic acid, 2-nitro-, methyl ester
• Methyl 2-nitropropionate
• SCHEMBL1009849
• Methyl2-nitropropanoate
• EN300-208460
• DTXSID80338237
• 2-Nitropropanoic acid methyl ester
• methyl 2-nitro-propionate
• 6118-50-9
• Methyl 2-nitropropanoate #

• MDL： MFCD00233099
• Inchi： 1S/C4H7NO4/c1-3(5(7)8)4(6)9-2/h3H,1-2H3
• InChI Key： UHXOPEVCNMQIAA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 133.03751
• Monoisotopic Mass: 133.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 79 ºC (5.0 Torr)
• Flash Point: 77.0±21.8 ºC,
• Refractive Index: 1.4216 (589.3 nm 20 ºC)
• Solubility: Dissolution (92 g/l) (25 º C),
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives